Cas no 4810-80-4 (Pyridine, 4-methyl-3-(1-methylethyl)-)

• Product Name: Pyridine, 4-methyl-3-(1-methylethyl)-
• CAS No: 4810-80-4
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 1518425
• PubChem ID: 12790101
• Update Time: 2025-04-21

Pyridine, 4-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-methyl-3-(1-methylethyl)-
• 4-methyl-3-propan-2-ylpyridine
• GS2429
• DTXSID70509934
• 3-isopropyl-4-methylpyridine
• 4-Methyl-3-(propan-2-yl)pyridine
• 4810-80-4
• SCHEMBL179390

• Inchi： 1S/C9H13N/c1-7(2)9-6-10-5-4-8(9)3/h4-7H,1-3H3
• InChI Key： CLMGLIYUNAKJFE-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C(C=1)C(C)C

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines